Cas no 656226-95-8 (2-Thiophenecarboxylic acid,5-[1-[(1-oxido-2-quinolinyl)methyl]-1H-pyrazol-3-yl]-)

• Product Name: 2-Thiophenecarboxylic acid,5-[1-[(1-oxido-2-quinolinyl)methyl]-1H-pyrazol-3-yl]-
• CAS No: 656226-95-8
• MF: C₁₈H₁₃N₃O₃S
• MW: 351.379122495651
• CID: 1694119
• Update Time: 2024-09-03

2-Thiophenecarboxylic acid,5-[1-[(1-oxido-2-quinolinyl)methyl]-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid,5-[1-[(1-oxido-2-quinolinyl)methyl]-1H-pyrazol-3-yl]-
• 2-Thiophenecarboxylic acid, 5-[1-[(1-oxido-2-quinolinyl)methyl]-1H-pyrazol-3-yl]-

• Inchi： 1S/C18H13N3O3S/c22-18(23)17-8-7-16(25-17)14-9-10-20(19-14)11-13-6-5-12-3-1-2-4-15(12)21(13)24/h1-10H,11H2,(H,22,23)
• InChI Key： ZZAQXQWFIVZUOK-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C2C=CN(CC3=CC=C4C(=[N+]3[O-])C=CC=C4)N=2)=CC=1

Computed Properties

• Exact Mass: 351.06789

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 667.9±65.0 °C(Predicted)
• PSA: 82.06
• pka: 3.16±0.10(Predicted)